Cas no 4443-48-5 (Bornyl bromide, Pract.)

Bornyl bromide, a versatile organic compound, offers exceptional reactivity in organic synthesis. Its practical application in cross-coupling reactions and as a versatile synthetic intermediate highlights its key advantages. Bornyl bromide's high purity and stability contribute to reliable and efficient chemical transformations.

Bornyl bromide, Pract. structure

Product Name:Bornyl bromide, Pract.

CAS No:4443-48-5

MF:C₁₀H₁₇Br

MW:217.145982503891

MDL:MFCD00066594

CID:331037

PubChem ID:138249

Update Time:2025-06-18

Bornyl bromide, Pract. Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]heptane,2-bromo-1,7,7-trimethyl-
- BORNYL BROMIDE, PRACT.
- BornylBromide
- Bornane, 2-bromo-
- 2-Bromobornanetechnical
- 2-Bromo-1,7,7-trimethylbicyclo[2.2.1]heptane #
- 2-Bromobornane
- Bornylbromid
- 2-Bromo-1,7,7-trimethylbicyclo[2.2.1]heptane
- MFCD00066594
- Bornyl bromide
- FT-0623176
- DTXSID00963222
- SCHEMBL6699644
- 4443-48-5
- OTOQMOVZIUGCQE-UHFFFAOYSA-N
- AKOS015836051
- DB-080736
- Bornyl bromide, Pract.
- MDL： MFCD00066594
- Inchi： 1S/C10H17Br/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7-8H,4-6H2,1-3H3
- InChI Key： OTOQMOVZIUGCQE-UHFFFAOYSA-N
- SMILES： BrC1CC2CCC1(C)C2(C)C

Computed Properties

Exact Mass: 216.051363
Monoisotopic Mass: 216.051363
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.257
Boiling Point: 208.5°Cat760mmHg
Flash Point: 91.4°C
Refractive Index: 1.514

Bornyl bromide, Pract. Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB357608-25 g	2-Bromobornane; .	4443-48-5	25g	€158.20	2023-04-26
abcr	AB357608-100 g	2-Bromobornane; .	4443-48-5	100g	€436.70	2023-04-26
TRC	B178035-5g	Bornyl bromide, Pract.	4443-48-5	5g	$ 135.00	2022-06-07
TRC	B178035-10g	Bornyl bromide, Pract.	4443-48-5	10g	$ 225.00	2022-06-07
abcr	AB357608-25g	2-Bromobornane; .	4443-48-5	25g	€158.20	2025-04-18
abcr	AB357608-100g	2-Bromobornane; .	4443-48-5	100g	€436.70	2025-04-18
1PlusChem	1P00DCJG-25g	BornylBromide	4443-48-5	25g	$127.00	2024-05-02
1PlusChem	1P00DCJG-100g	BornylBromide	4443-48-5	100g	$338.00	2024-05-02
A2B Chem LLC	AG21980-25g	BornylBromide	4443-48-5	25g	$118.00	2024-04-20
A2B Chem LLC	AG21980-100g	BornylBromide	4443-48-5	100g	$305.00	2024-04-20

Bornyl bromide, Pract. Related Literature

1. Electrochemical reactions. Part XII. Reduction of the 1,3-dibromides, endo-2,endo-6-and exo-2,10-dibromobornane

Azizullah,James Grimshaw J. Chem. Soc. Perkin Trans. 1 1973 425
2. Synthesis of chiral organotin reagents: synthesis of enantiomerically enriched bicyclo[2.2.1]hept-2-yl tin hydrides from camphor. X-Ray crystal structures of (dimethyl)[(1R,2S,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl]tin chloride and methyl(phenyl)bis[(1R,2S,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl]stannane

Madeleine Helliwell,Eric J. Thomas,Linda A. Townsend J. Chem. Soc. Perkin Trans. 1 2002 1286
3. Mass spectra of dihalogenocycloalkanes

D. S. Ashton,J. M. Tedder,J. C. Walton J. Chem. Soc. B 1970 1775
4. Organic chemistry

P. D. B. de la Mare,T. S. Stevens,J. H. Ridd,Y. Pocker,C. A. Bunton,J. McKenna,A. G. Davies,G. H. Whitham,M. F. Ansell,J. Tedder,A. R. Pinder,J. E. Saxton,W. G. Overend,D. T. Elmore Annu. Rep. Prog. Chem. 1959 56 159
5. Organic chemistry

J. Chem. Soc. Abstr. 1909 96 A281